4-Octylbenzoylamido-propyl-dimethylammoniosulfobetaine
4-Octylbenzoylamido-propyl-dimethylammoniosulfobetaine
Brand Name:
Vulcanchem
CAS No.:
216667-49-1
VCID:
VC0016269
InChI:
InChI=1S/C23H40N2O4S/c1-4-5-6-7-8-9-12-21-13-15-22(16-14-21)23(26)24-17-10-18-25(2,3)19-11-20-30(27,28)29/h13-16H,4-12,17-20H2,1-3H3,(H-,24,26,27,28,29)
SMILES:
CCCCCCCCC1=CC=C(C=C1)C(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-]
Molecular Formula:
C23H40N2O4S
Molecular Weight:
440.6 g/mol
4-Octylbenzoylamido-propyl-dimethylammoniosulfobetaine
CAS No.: 216667-49-1
Reference Standards
VCID: VC0016269
Molecular Formula: C23H40N2O4S
Molecular Weight: 440.6 g/mol
| CAS No. | 216667-49-1 |
|---|---|
| Product Name | 4-Octylbenzoylamido-propyl-dimethylammoniosulfobetaine |
| Molecular Formula | C23H40N2O4S |
| Molecular Weight | 440.6 g/mol |
| IUPAC Name | 3-[dimethyl-[3-[(4-octylbenzoyl)amino]propyl]azaniumyl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C23H40N2O4S/c1-4-5-6-7-8-9-12-21-13-15-22(16-14-21)23(26)24-17-10-18-25(2,3)19-11-20-30(27,28)29/h13-16H,4-12,17-20H2,1-3H3,(H-,24,26,27,28,29) |
| Standard InChIKey | AQVJFUZGGMXMED-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)C(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-] |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)C(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-] |
| Synonyms | N,N-Dimethyl-N-[3-[(4-octylbenzoyl)amino]propyl]-3-sulfo-1-propanaminium Inner Salt; ASB-C80 |
| PubChem Compound | 3281612 |
| Last Modified | Nov 11 2021 |
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